Cas no 1806816-25-0 (2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde)

• Product Name: 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde
• CAS No: 1806816-25-0
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4916464
• Update Time: 2025-06-09

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-6(9)4-1-5(13)3(2-12)7(10)11-4/h1-2,6H,(H3,10,11,13)
• InChI Key： LBZXRCXUYATRSN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C=O)=C(N)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.5
• Topological Polar Surface Area: 72.2

Additional information on 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

Introduction to 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde (CAS No. 1806816-25-0)

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806816-25-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a hydroxypyridine core, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The difluoromethyl group is a key structural element in this compound, which has been extensively studied for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The introduction of fluorine atoms into organic molecules often enhances metabolic stability, binding affinity, and overall bioavailability. In the context of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde, the electron-withdrawing nature of the difluoromethyl group can influence the electronic distribution within the molecule, potentially affecting its reactivity and interactions with biological targets.

The hydroxypyridine moiety in the compound's structure is another critical feature that contributes to its potential biological relevance. Pyridine derivatives are well-documented for their involvement in various biological pathways, including enzyme inhibition and receptor binding. The hydroxyl group attached to the pyridine ring introduces polarity and hydrogen bonding capabilities, which can be exploited for designing molecules with enhanced solubility and target specificity. This combination of functional groups makes 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde a promising scaffold for further derivatization and exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that pyridine-based molecules with similar structural motifs may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The presence of both an amino group and a carbonyl group in 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde provides multiple sites for chemical modification, allowing for the synthesis of libraries of derivatives with tailored biological profiles.

In addition to its potential as an intermediate in drug synthesis, this compound has been explored as a building block for more complex molecules. The carboxaldehyde functionality at the 3-position of the pyridine ring serves as a versatile handle for further functionalization via condensation reactions, alkylation, or oxidation processes. Such transformations can yield novel heterocycles with enhanced potency or selectivity against specific therapeutic targets. The ability to modify this compound in multiple ways underscores its value as a versatile chemical entity in synthetic organic chemistry.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs) such as phosphorylation and ubiquitination, which play critical roles in cellular signaling pathways. Pyridine derivatives have been reported to interact with enzymes involved in these processes, making them attractive candidates for therapeutic intervention. Given its structural features, 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde may serve as a precursor for compounds designed to modulate PTM-related pathways.

Another area where this compound holds promise is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Pyridine-based scaffolds have been investigated for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The combination of an amino group, a difluoromethyl substituent, and a hydroxypyridine core in 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde may contribute to its efficacy against microbial pathogens by targeting conserved bacterial structures or enzymes.

Recent studies have also highlighted the role of fluorinated compounds in enhancing photodynamic therapy (PDT) efficacy. Fluorine atoms can influence light absorption properties and improve tumor-targeting capabilities of photosensitizers. While 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde itself may not be directly used as a photosensitizer, its derivatives could be explored for such applications due to the presence of electron-withdrawing groups that can modulate excited-state properties.

The synthesis of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridines with fluorinated acetylating agents followed by functional group interconversions. Advances in green chemistry principles have encouraged researchers to develop more sustainable synthetic methodologies, such as catalytic processes or solvent-free reactions, which could reduce waste generation and energy consumption.

In conclusion,2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde (CAS No. 1806816-25-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing molecules with diverse biological activities. As computational tools continue to improve our ability to predict molecular behavior, this compound is likely to be explored further in both academic laboratories and industrial settings as part of ongoing efforts to discover new therapeutic agents.